Cas no 165904-29-0 (2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
165904-29-0 structure
Product Name:2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:165904-29-0
MF:C10H19BO3
MW:198.067063570023
CID:2781124
PubChem ID:72221110
Update Time:2024-11-06

2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-METHOXYPROP-1-EN-2-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • MB20245
    • 2-[1-(Methoxymethyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • G69467
    • 3-Methoxy-1-propene-2-boronic Acid Pinacol Ester
    • MFCD16996229
    • 165904-29-0
    • DB-181802
    • 3-METHOXYPROP-1-EN-2-YL BORONIC ACID PINACOL ESTER
    • SY298542
    • Z1255501206
    • EN300-1091568
    • 2-[1-(methoxymethyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C10H19BO3/c1-8(7-12-6)11-13-9(2,3)10(4,5)14-11/h1,7H2,2-6H3
    • InChI Key: CIKBASZWGDPBIB-UHFFFAOYSA-N
    • SMILES: O1B(C(=C)COC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 198.1427246 g/mol
  • Monoisotopic Mass: 198.1427246 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • Molecular Weight: 198.07

2-(3-Methoxyprop-1-EN-2-YL)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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